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Compound of Interest

Compound Name: Iodoantipyrine

Cat. No.: B1672025 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for Iodoantipyrine

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Iodoantipyrine. Adherence to these procedural

guidelines is paramount for ensuring a safe laboratory environment and the integrity of your

research. This guide will serve as your preferred resource for handling Iodoantipyrine, offering

clarity on personal protective equipment, operational plans, and disposal protocols.

Chemical and Physical Properties at a Glance
A thorough understanding of a substance's properties is the foundation of safe handling. The

following table summarizes the key quantitative data for Iodoantipyrine for easy reference and

comparison.

Property Value

CAS Number 129-81-7[1][2]

Molecular Formula C11H11IN2O[1][3]

Molecular Weight 314.13 g/mol [4]

Appearance White to yellow solid[4]

Solubility Soluble in DMSO (50 mg/mL)[4]

Storage Temperature 4°C, protect from light[4]
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Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate Personal Protective Equipment (PPE) is a critical step in mitigating

the risks associated with handling Iodoantipyrine. The primary hazards include skin irritation,

serious eye irritation, and potential respiratory tract irritation. Therefore, a comprehensive PPE

strategy is not just recommended, it is essential.

Recommended PPE for Handling Iodoantipyrine:
Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex) are mandatory to prevent

skin contact.

Eye and Face Protection: Safety glasses with side shields or goggles are required to protect

against splashes and airborne particles. A face shield may be necessary for procedures with

a higher risk of splashing.

Skin and Body Protection: A laboratory coat must be worn to protect street clothing and skin

from contamination.

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator is necessary to prevent inhalation.

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE

when working with Iodoantipyrine.
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Iodoantipyrine PPE Selection Workflow

Hazard Assessment

PPE Selection

Waste Disposal

Start: Handling Iodoantipyrine

Assess Risk:
- Scale of work

- Potential for dust/aerosol generation
- Duration of exposure

Hand Protection:
- Nitrile or Latex Gloves

Always Required

Eye Protection:
- Safety Glasses with Side Shields

- Goggles (if splash risk)

Always Required

Body Protection:
- Laboratory Coat

Always Required

Respiratory Protection:
(If dust/aerosol risk)

- NIOSH-approved Respirator

Risk-based

Dispose of Waste:
- Follow institutional guidelines

- Segregate waste streams

Click to download full resolution via product page

Caption: Logical workflow for selecting Personal Protective Equipment (PPE) when handling

Iodoantipyrine.

Operational Plan: Step-by-Step Guidance for Safe
Handling
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To ensure a consistently safe working environment, the following operational procedures must

be followed when handling Iodoantipyrine:

Preparation: Before beginning any work, ensure that the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition. Locate the nearest safety

shower and eyewash station.

Weighing and Transfer: Conduct all weighing and transfer operations in a designated area,

preferably within a chemical fume hood or a ventilated enclosure, to minimize the generation

of airborne particles.

Dissolving: When preparing solutions, add Iodoantipyrine slowly to the solvent to avoid

splashing. If using a vortex mixer or sonicator, ensure the container is securely capped.

Post-Handling: After handling Iodoantipyrine, thoroughly wash your hands and any exposed

skin with soap and water. Clean all contaminated surfaces and equipment.

Spill Response: In the event of a spill, immediately alert others in the vicinity. Evacuate the

area if necessary. For small spills, and if it is safe to do so, use an appropriate absorbent

material to contain the spill. For large spills, or if you are unsure how to proceed, contact

your institution's environmental health and safety department immediately.

Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of Iodoantipyrine and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All solid waste contaminated with Iodoantipyrine, including gloves,

weigh boats, and absorbent materials, should be collected in a clearly labeled, sealed

container.

Liquid Waste: Unused solutions of Iodoantipyrine should be collected in a designated,

sealed, and clearly labeled waste container. Do not pour Iodoantipyrine solutions down the

drain.
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Institutional Guidelines: Always follow your institution's specific guidelines for the disposal of

chemical waste. These procedures are designed to comply with local, state, and federal

regulations. If you are unsure about the correct disposal protocol, consult your institution's

environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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